6-Bromo-2-fluoro-3-methylbenzaldehyde

• IUPAC Name: 6-bromo-2-fluoro-3-methylbenzaldehyde
• InChI: InChI=1S/C8H6BrFO/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
• InChI Key: BXZCMNVTXPJOIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)C=O)F
• Molecular Formula: C8H6BrFO
• DSSTOX Substance ID: DTXSID10729154
• Molecular Weight: 217.03 g/mol
• CAS RN: 1114809-22-1

Description

6-Bromo-2-fluoro-3-methylbenzaldehyde is a compound with the molecular formula C8H6BrFO and a molecular weight of 217.04. It is a yellow to brown solid with a distinct odor. It is commonly used in the production of pharmaceuticals, agrochemicals, and other organic compounds. It is known for its strong aromatic properties and is often utilized as a building block in the synthesis of various chemicals.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with a bromo group, a fluoro group, and a methyl group. The InChI code for this compound is 1S/C8H6BrFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (217.04), its molecular formula (C8H6BrFO), and its InChI code (1S/C8H6BrFO/c1-5-2-3-7(10)6(4-11)8(5)9/h2-4H,1H3). Unfortunately, specific information about its melting point, boiling point, and density was not found in the sources I searched.

Scientific Research Applications

• Synthesis Processes and Improvements

  • 6-Bromo-2-fluoro-3-methylbenzaldehyde has been used in the synthesis of various compounds. For instance, it was involved in the improved synthesis of the key intermediate 5-bromo-2-methylamino-8-methoxyquinazoline in drug discoveries. This synthesis process was enhanced by reducing the isolation processes and increasing the total yield by 18%, while maintaining purity (Nishimura & Saitoh, 2016).

• Molecular Structure and Property Investigations

  • The molecular structure and properties of similar compounds, such as 2-fluoro-4-bromobenzaldehyde, have been investigated through X-ray diffraction and vibrational spectroscopy. These studies provide insights into the molecular structures and potential applications of these compounds (Tursun et al., 2015).

• Applications in Organic Synthesis

  • This compound has also been used in the synthesis of various organic structures, such as in the Friedländer condensation to afford bidentate and tridentate 6-bromoquinoline derivatives. These derivatives have potential applications in the development of organic compounds with specific optical properties (Hu, Zhang, & Thummel, 2003).

• Biomedical Applications

  • A compound synthesized from 3-methylbenzaldehyde showed promise for various biomedical applications, particularly in the regulation of inflammatory diseases. This highlights the potential of derivatives of similar compounds for medical applications (Ryzhkova, Ryzhkov, & Elinson, 2020).

Safety and Hazards

6-Bromo-2-fluoro-3-methylbenzaldehyde is classified as a combustible solid. It has a GHS07 signal word indicating a warning. The hazard statements include H302, indicating that it is harmful if swallowed. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).

Future Directions

While specific future directions for the use of 6-Bromo-2-fluoro-3-methylbenzaldehyde are not mentioned in the sources I found, its use as a building block in the synthesis of various chemicals suggests that it may find applications in the development of new pharmaceuticals, agrochemicals, and other organic compounds.